1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate
Overview
Description
1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In
Mechanism of Action
The mechanism of action of 1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or signaling pathways involved in inflammation and cancer. It may also act by disrupting the cell membrane of pests and weeds, leading to their death.
Biochemical and Physiological Effects:
1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines in vitro and in vivo. In agricultural studies, this compound has been shown to have pesticidal and herbicidal effects on various pests and weeds.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate in laboratory experiments is its ease of synthesis and purification. It can be synthesized using a simple method and yields the desired product in good to excellent yields. Another advantage is its potential applications in various fields of scientific research. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for the study of 1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate. In medicine, this compound could be further studied as a potential drug candidate for the treatment of various types of cancer and inflammatory diseases. In agriculture, this compound could be further studied as a potential alternative to traditional pesticides and herbicides. In material science, this compound could be further studied for its potential applications in the development of new materials such as polymers and coatings. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate involves the reaction of furan-2-carboxylic acid with 1-(morpholin-4-yl)propan-2-amine in the presence of a suitable coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction takes place at room temperature and yields the desired product in good to excellent yields. The purity of the product can be improved by recrystallization or column chromatography.
Scientific Research Applications
1-(Morpholin-4-yl)propan-2-yl furan-2-carboxylate has been studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has been studied as a potential drug candidate for the treatment of various types of cancer and inflammatory diseases. In agriculture, this compound has been shown to have pesticidal and herbicidal properties. It has been studied as a potential alternative to traditional pesticides and herbicides. In material science, this compound has been studied for its potential applications in the development of new materials such as polymers and coatings.
properties
Molecular Formula |
C12H17NO4 |
|---|---|
Molecular Weight |
239.27 g/mol |
IUPAC Name |
1-morpholin-4-ylpropan-2-yl furan-2-carboxylate |
InChI |
InChI=1S/C12H17NO4/c1-10(9-13-4-7-15-8-5-13)17-12(14)11-3-2-6-16-11/h2-3,6,10H,4-5,7-9H2,1H3 |
InChI Key |
PHTBVYOFMQOPPZ-UHFFFAOYSA-N |
SMILES |
CC(CN1CCOCC1)OC(=O)C2=CC=CO2 |
Canonical SMILES |
CC(CN1CCOCC1)OC(=O)C2=CC=CO2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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